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Introduction
Sulfur dioxide (SO₂), a colorless gas with a characteristic pungent odor, is a common analyte of

interest in various fields, including environmental monitoring, food and beverage analysis, and

pharmaceutical manufacturing. A rapid and reliable qualitative test for its presence is often

required. The dichromate test is a simple, colorimetric method for the detection of sulfur

dioxide. This application note provides a detailed protocol for the qualitative analysis of sulfur

dioxide using an acidified potassium dichromate solution.

The principle of this test lies in the reducing property of sulfur dioxide. In an acidic medium,

sulfur dioxide reduces the orange-colored dichromate ion (Cr₂O₇²⁻) to the green-colored

chromium(III) ion (Cr³⁺).[1][2][3] The distinct color change from orange to green provides a

clear visual indication of the presence of sulfur dioxide.[1][4]

Chemical Reaction
The overall chemical reaction between sulfur dioxide, potassium dichromate, and sulfuric acid

is as follows:

3SO₂ + K₂Cr₂O₇ + H₂SO₄ → K₂SO₄ + Cr₂(SO₄)₃ + H₂O
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In this redox reaction, sulfur dioxide is oxidized to sulfate ions, while the dichromate ion is

reduced to chromium(III) ions.

Data Presentation
As this is a qualitative test, the primary result is a visual color change. The expected

observations are summarized in the table below.

Sample Observation Interpretation

Blank (No SO₂ present) Solution remains orange. Sulfur dioxide is absent.

Test Sample (SO₂ present) Solution turns green. Sulfur dioxide is present.

Experimental Protocols
Preparation of Acidified Potassium Dichromate Test
Solution
Materials:

Potassium dichromate (K₂Cr₂O₇)

Concentrated sulfuric acid (H₂SO₄)

Distilled or deionized water

Volumetric flask

Beakers

Graduated cylinders

Safety goggles, gloves, and lab coat

Procedure:

Weigh out approximately 0.5 g of potassium dichromate.
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Dissolve the potassium dichromate in 50 mL of distilled water in a beaker.

In a separate beaker, carefully add 5 mL of concentrated sulfuric acid to 50 mL of distilled

water. Always add acid to water, never the other way around, to avoid a violent exothermic

reaction.

Allow the diluted sulfuric acid solution to cool to room temperature.

Slowly add the cooled sulfuric acid solution to the potassium dichromate solution while

stirring.

Transfer the final solution to a 100 mL volumetric flask and dilute to the mark with distilled

water.

Stopper the flask and invert it several times to ensure thorough mixing.

Store the acidified potassium dichromate solution in a clearly labeled, stoppered glass bottle.

Qualitative Test for Sulfur Dioxide Gas
Materials:

Acidified potassium dichromate test solution

Test tube or gas washing bottle

Gas delivery tube

Sample suspected to contain sulfur dioxide

Procedure:

Add approximately 2-3 mL of the acidified potassium dichromate test solution to a clean test

tube.

If using a gas washing bottle, add a suitable volume to cover the gas dispersion tube.

Bubble the gas sample through the solution using a gas delivery tube.
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Observe any color change in the solution.

The reaction is typically rapid, and a color change should be observed almost immediately if

sulfur dioxide is present.

Qualitative Test for Sulfite in Solution
Materials:

Acidified potassium dichromate test solution

Test tube

Dilute sulfuric acid or hydrochloric acid

Sample solution suspected to contain sulfite

Procedure:

Place approximately 1-2 mL of the sample solution into a test tube.

Acidify the sample solution by adding a few drops of dilute sulfuric acid or hydrochloric acid.

This will convert any sulfite ions (SO₃²⁻) to sulfur dioxide gas.

Carefully hold a piece of filter paper moistened with the acidified potassium dichromate test

solution over the mouth of the test tube.

Alternatively, bubble the gas evolved from the acidified sample solution through a separate

test tube containing the acidified potassium dichromate test solution.

Observe any color change on the filter paper or in the test solution.
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Caption: Experimental workflow for the dichromate test.
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Caption: Redox reaction pathway in the dichromate test.

Safety Precautions
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Potassium dichromate is toxic and a suspected carcinogen. Handle with care and avoid

contact with skin and eyes.

Concentrated sulfuric acid is highly corrosive. Always wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.

The preparation of the acidified dichromate solution should be performed in a well-ventilated

fume hood.

Sulfur dioxide gas is toxic and an irritant to the respiratory system. All experiments involving

the generation or handling of SO₂ should be conducted in a fume hood.

Interferences
Other reducing agents can also reduce dichromate, leading to a false positive result. It is

important to consider the sample matrix and the potential presence of other reducing

substances. However, for many applications where sulfur dioxide is the primary reducing

species expected, this test is a reliable qualitative indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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